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Compound of Interest

Compound Name: Gly-Phe-Arg

Cat. No.: B10799635 Get Quote

Gly-Phe-Arg (GFR) Tripeptide: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the tripeptide Glycyl-L-

phenylalanyl-L-arginine (Gly-Phe-Arg; GFR). It details the peptide's chemical and physical

properties, including its molecular formula and estimated isoelectric point. A representative

solid-phase peptide synthesis (SPPS) protocol and subsequent purification and analysis

workflows are presented. Furthermore, this guide explores the known biological activity of Gly-
Phe-Arg as a potent mimic of the mud-crab pumping pheromone and discusses a plausible

signaling pathway based on crustacean neuroendocrine mechanisms.

Peptide Sequence and Molecular Formula
The tripeptide Gly-Phe-Arg consists of the amino acid sequence Glycine-Phenylalanine-

Arginine.
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Property Value

Full Name Glycyl-L-phenylalanyl-L-arginine

Three-Letter Code Gly-Phe-Arg

One-Letter Code GFR

Molecular Formula C₁₇H₂₆N₆O₄

Molecular Weight 378.43 g/mol

CAS Number 121822-47-7

Physicochemical Properties
A summary of the key physicochemical properties of Gly-Phe-Arg is provided below.

Property Value Method

Appearance White to off-white powder Visual Inspection

Purity >95% (typically) HPLC

Solubility Soluble in water Experimental Observation

Storage -20°C for long-term storage
Manufacturer's

Recommendation

Estimated Isoelectric Point (pI) ~10.0

Calculation based on pKa

values of constituent amino

acids

Note: The isoelectric point is estimated by averaging the pKa values of the terminal amino

group and the arginine side chain, as these are the dominant contributors to the peptide's

charge at physiological pH.

Biological Activity
Gly-Phe-Arg is a synthetic tripeptide that has been identified as a superpotent mimic of the

mud-crab (Rhithropanopeus harrisii) pumping pheromone. This pheromone, released by
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hatching eggs, induces a stereotypical abdominal pumping behavior in female crabs, which is

crucial for larval release.

Studies have shown that Gly-Phe-Arg can induce this pumping response at remarkably low

concentrations, with significant agonist activity observed at sub-attomolar concentrations of

10⁻²¹ M to 10⁻¹⁹ M. At a concentration of 10⁻²⁰ M, Gly-Phe-Arg not only increases the number

of crabs exhibiting the pumping behavior but also significantly increases the pumping rate. The

potency of tripeptides in the Gly-X-Arg series, where X is a hydrophobic residue, highlights the

importance of this structural motif for receptor binding and activation.

Postulated Signaling Pathway
While the specific receptor and downstream signaling cascade for the mud-crab pumping

pheromone have not been fully elucidated, a plausible pathway can be postulated based on

known mechanisms of neuropeptide signaling in crustaceans, which often involve G-protein

coupled receptors (GPCRs).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10799635?utm_src=pdf-body
https://www.benchchem.com/product/b10799635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space Cell Membrane

Intracellular Space

Gly-Phe-Arg Pheromone Receptor
(GPCR)

Binding G-Protein
(α, β, γ subunits)

Activation

Adenylyl Cyclase
(AC)

Activates

Phospholipase C
(PLC)Activates

cAMPProduces
Protein Kinase A

(PKA)

Activates

Cellular Response
(e.g., Muscle Contraction)

Phosphorylates Targets

PIP2Cleaves

IP3

DAG

Ca²⁺ Release

Induces

Protein Kinase C
(PKC)

Activates

Activates
Phosphorylates Targets

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Fmoc-Arg(Pbf)-Wang Resin

Swell Resin
(DMF)

Fmoc Deprotection
(20% Piperidine/DMF)

Wash
(DMF, DCM)

Couple Fmoc-Phe-OH
(DIC, Oxyma)

Wash
(DMF, DCM)

Fmoc Deprotection
(20% Piperidine/DMF)

Wash
(DMF, DCM)

Couple Fmoc-Gly-OH
(DIC, Oxyma)

Wash
(DMF, DCM)

Final Fmoc Deprotection

Wash
(DMF, DCM)

Cleavage from Resin
(TFA/TIS/H₂O)

Precipitation
(Cold Diethyl Ether)

Purification
(RP-HPLC)

Lyophilization

Pure Gly-Phe-Arg

 

Crude Gly-Phe-Arg
(from SPPS)

Dissolve in
Mobile Phase

Preparative RP-HPLC

Collect Fractions

Analytical RP-HPLC
(Purity Check)

Mass Spectrometry
(Identity Confirmation)

Pool Pure Fractions

Purity > 95% Correct Mass

Lyophilization

Pure Gly-Phe-Arg

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10799635?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Gly-Phe-Arg peptide sequence and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799635#gly-phe-arg-peptide-sequence-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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